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Compound of Interest

Compound Name: HNMPA-(AM)3

Cat. No.: B1195903 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential safety and

logistical information for HNMPA-(AM)3, a cell-permeable prodrug form of the insulin receptor

tyrosine kinase (IRTK) inhibitor, HNMPA. Adherence to these protocols is critical for personnel

safety and experimental integrity.

Hazard Identification and First Aid
While a specific Safety Data Sheet (SDS) for every compound may not be readily available,

materials of this nature should be considered hazardous until thoroughly evaluated. General

safety protocols for handling potentially hazardous research chemicals should be strictly

followed. Do not ingest, inhale, or allow contact with eyes, skin, or clothing. In case of

exposure, follow these first aid measures:

If on skin: Wash with plenty of soap and water.

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.

If swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician.
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling HNMPA-(AM)3 to

minimize exposure risk.

PPE Category Item Specification

Eye Protection Safety Glasses or Goggles
Must be worn at all times in the

laboratory.

Hand Protection Chemical-resistant gloves
Nitrile or other appropriate

material.

Body Protection Laboratory Coat
Fully buttoned to protect skin

and personal clothing.

Respiratory
Fume Hood or Ventilated

Enclosure

Use when handling the

compound in its solid or

volatile form.

Operational Plan: Handling and Storage
Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work area by ensuring it is clean and uncluttered.

Weighing and Reconstitution: When weighing the solid compound, perform this task within a

chemical fume hood to prevent inhalation of any airborne particles. For reconstitution, add

the solvent slowly and carefully to the vial. HNMPA-(AM)3 is soluble in ethanol and DMSO.

Use in Experiments: When using solutions of HNMPA-(AM)3, handle with care to avoid

splashes or aerosol generation. Use appropriate tools for liquid transfer, such as calibrated

micropipettes.

Post-Handling: After handling, wash hands thoroughly with soap and water. Clean all

contaminated surfaces and equipment.

Storage:
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Store HNMPA-(AM)3 at -20°C as recommended for long-term stability.[1]

Keep the container tightly closed and in a dry, well-ventilated place.

Disposal Plan
All waste materials contaminated with HNMPA-(AM)3 must be disposed of as hazardous

chemical waste in accordance with local, state, and federal regulations.

Solid Waste: Collect any solid waste, such as contaminated weighing paper or pipette tips, in

a designated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing HNMPA-(AM)3 in a sealed, properly labeled

hazardous waste container. Do not pour down the drain.

Empty Containers: Empty containers should be rinsed with an appropriate solvent, and the

rinsate collected as hazardous liquid waste. The rinsed container can then be disposed of

according to institutional guidelines.

Experimental Workflow: Inhibition of Insulin
Receptor Tyrosine Kinase
The following diagram illustrates a typical experimental workflow to assess the inhibitory effect

of HNMPA-(AM)3 on insulin receptor tyrosine kinase activity in a cell-based assay.
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Caption: Workflow for assessing HNMPA-(AM)3's effect on insulin receptor phosphorylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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